Cas no 949154-26-1 (2-Fluoro-N-methoxy-N-methylnicotinamide)

• Product Name: 2-Fluoro-N-methoxy-N-methylnicotinamide
• CAS No: 949154-26-1
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• MDL: MFCD11847416
• CID: 837914
• PubChem ID: 53417067
• Update Time: 2025-06-11

2-Fluoro-N-methoxy-N-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-methoxy-N-methylnicotinamide
• 2-fluoro-N-methoxy-N-methyl-pyridine-3-carboxamide
• IJFAVSQQUDKQDH-UHFFFAOYSA-N
• AB0043251
• Z1156
• 2-fluoro-N-methoxy-N-methylpyridine-3-carboxamide
• 3-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl-
• DB-293074
• SB53985
• CS-0109871
• MFCD11847416
• SCHEMBL781008
• D76954
• 949154-26-1

• MDL： MFCD11847416
• Inchi： 1S/C8H9FN2O2/c1-11(13-2)8(12)6-4-3-5-10-7(6)9/h3-5H,1-2H3
• InChI Key： IJFAVSQQUDKQDH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(N(C)OC)=O

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 0.8

Additional information on 2-Fluoro-N-methoxy-N-methylnicotinamide

2-Fluoro-N-methoxy-N-methylnicotinamide (CAS No. 949154-26-1): An Overview of a Promising Compound in Pharmaceutical Research

2-Fluoro-N-methoxy-N-methylnicotinamide (CAS No. 949154-26-1) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of nicotinamides, which are derivatives of nicotinic acid (vitamin B3). The presence of a fluorine atom and methoxy and methyl groups in its structure imparts distinct chemical and biological properties, making it a subject of extensive study.

The molecular formula of 2-Fluoro-N-methoxy-N-methylnicotinamide is C₉H₁₀FN₃O₂, and its molecular weight is approximately 203.18 g/mol. The compound is characterized by its high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug discovery processes.

In recent years, 2-Fluoro-N-methoxy-N-methylnicotinamide has been investigated for its potential as a lead compound in the development of novel therapeutics. One of the key areas of interest is its role as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors are crucial for neurotransmission and are implicated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that 2-Fluoro-N-methoxy-N-methylnicotinamide can selectively bind to specific subtypes of nAChRs, potentially offering a more targeted approach to treating these conditions.

Beyond its interactions with nAChRs, 2-Fluoro-N-methoxy-N-methylnicotinamide has also been explored for its anti-inflammatory properties. Inflammation is a key driver in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 2-Fluoro-N-methoxy-N-methylnicotinamide have also been studied to assess its suitability for drug development. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for clinical translation.

In the context of cancer research, 2-Fluoro-N-methoxy-N-methylnicotinamide has been investigated for its ability to modulate cellular signaling pathways involved in tumor growth and metastasis. Studies have shown that it can inhibit the activation of the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer. This inhibition can lead to reduced cell proliferation and increased apoptosis, making it a promising candidate for cancer therapy.

The synthesis of 2-Fluoro-N-methoxy-N-methylnicotinamide involves several steps, including the reaction of 2-fluoronicotinic acid with methanol to form the corresponding ester, followed by methylation and methoxylation reactions. The process is well-documented in the literature and can be optimized for large-scale production if needed.

In conclusion, 2-Fluoro-N-methoxy-N-methylnicotinamide (CAS No. 949154-26-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicine. As ongoing studies continue to unravel its mechanisms of action and potential applications, this compound may play a significant role in advancing our understanding and treatment of complex diseases.